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Cat. No.: B1630484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of ditridecylamine, a

secondary amine, as a solvent extractant in hydrometallurgy for the separation of valuable

metals. While the audience includes drug development professionals, the content is focused on

the chemical application of ditridecylamine in metallurgy, which may serve as a reference for

understanding ligand-metal interactions and separation sciences.

Introduction to Ditridecylamine in Solvent
Extraction
Ditridecylamine is a high-molecular-weight secondary amine employed as an extractant in

liquid-liquid extraction processes for metal purification.[1] Its long alkyl chains render it highly

soluble in organic solvents and immiscible with aqueous solutions, a key property for a solvent

extractant.[1] The fundamental mechanism of metal extraction by amines like ditridecylamine
involves the formation of an amine salt, which then participates in an anion exchange reaction

with anionic metal complexes present in the aqueous phase.[1]

The general process can be described in two main steps:

Extraction: The organic phase containing ditridecylamine is contacted with an acidic

aqueous solution containing the metal ions. The amine is protonated by the acid to form an
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ammonium salt. This ammonium salt then extracts the anionic metal complex from the

aqueous phase into the organic phase.

Stripping: The metal-loaded organic phase is then contacted with a suitable aqueous solution

(e.g., a different acid, base, or salt solution) to reverse the extraction process and recover

the metal in a purified, concentrated form in the aqueous phase.

Applications in Metal Separation
While specific quantitative data for ditridecylamine is not extensively available in publicly

accessible literature, its application as a "noble metal extractant" has been noted in patent

literature. Furthermore, the principles of solvent extraction using secondary amines are well-

established for the separation of various metals.

Separation of Cobalt and Nickel
The separation of cobalt and nickel is a significant challenge in hydrometallurgy due to their

similar chemical properties. In chloride media, cobalt can form anionic chloro-complexes (e.g.,

[CoCl₄]²⁻) more readily than nickel. This difference allows for their separation using amine

extractants. A secondary amine like ditridecylamine can be used to selectively extract the

anionic cobalt complex, leaving nickel in the aqueous raffinate.

Rare Earth Element (REE) Separation
The separation of individual rare earth elements is notoriously difficult. Solvent extraction is a

primary method for their purification. Amines can be used to extract REEs from aqueous

solutions, and the separation can be enhanced by the addition of chelating agents to the

aqueous phase. While specific protocols for ditridecylamine are not detailed in available

literature, the general principle of amine extraction is applicable.

Precious Metal Recovery
Ditridecylamine has been identified as an extractant for precious metals. In chloride media,

precious metals like platinum, palladium, and gold form stable anionic chloro-complexes (e.g.,

[PtCl₆]²⁻, [PdCl₄]²⁻, [AuCl₄]⁻) which can be effectively extracted by amine-based extractants.

Experimental Protocols (Generalised)
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The following are generalized protocols for metal separation using ditridecylamine, based on

the established principles of solvent extraction with secondary amines. Note: These protocols

are illustrative and require optimization for specific feed solutions and separation goals.

General Solvent Extraction Workflow
Caption: General workflow for metal separation using solvent extraction.

Protocol for Cobalt-Nickel Separation (Illustrative)
Objective: To selectively extract cobalt from a nickel-containing chloride solution.

Materials:

Aqueous Feed: Simulated leach solution containing CoCl₂ and NiCl₂ in HCl.

Organic Phase: Ditridecylamine dissolved in a suitable diluent (e.g., kerosene, toluene) with

a modifier (e.g., isodecanol) to prevent third-phase formation.

Stripping Solution: Dilute HCl or water.

Procedure:

Organic Phase Preparation: Prepare a solution of 10-20% (v/v) ditridecylamine in the

chosen diluent. Add 2-5% (v/v) of a modifier.

Extraction:

In a separatory funnel, combine the organic phase and the aqueous feed solution at a

specific organic-to-aqueous (O/A) phase ratio (e.g., 1:1).

Shake vigorously for a predetermined contact time (e.g., 5-15 minutes) to ensure thorough

mixing and mass transfer.

Allow the phases to separate.

Collect the aqueous phase (raffinate) and the loaded organic phase.

Stripping:
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Contact the loaded organic phase with the stripping solution at a specific O/A ratio (e.g.,

1:1).

Shake for a sufficient time to transfer the cobalt back to the aqueous phase.

Allow the phases to separate and collect the pregnant strip liquor (containing concentrated

cobalt) and the stripped organic phase.

Analysis: Analyze the metal concentrations in the initial feed, raffinate, and pregnant strip

liquor using appropriate analytical techniques (e.g., AAS, ICP-OES) to determine extraction

and stripping efficiencies.

Data Presentation (Illustrative)
Due to the lack of specific published data for ditridecylamine, the following tables present

illustrative data to demonstrate how results would be structured.

Table 1: Illustrative Data for Cobalt-Nickel Separation

Parameter Metal
Extraction
Efficiency (%)

Distribution
Coefficient (D)

Separation
Factor (β
Co/Ni)

Extraction Cobalt 95 19 95

Nickel 5 0.05

Stripping Cobalt >99 - -

Table 2: Illustrative Experimental Conditions for Metal Separation
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Parameter
Cobalt/Nickel
Separation

Rare Earth Element
Separation

Precious Metal
Recovery

Aqueous Feed Co²⁺, Ni²⁺ in >4M HCl

REE³⁺ in dilute

HNO₃/HCl with

chelating agent

PtCl₆²⁻, PdCl₄²⁻ in 2-

6M HCl

Organic Phase

15% Ditridecylamine

in Kerosene + 3%

Isodecanol

20% Ditridecylamine

in Toluene

10% Ditridecylamine

in Xylene

O/A Ratio (Extraction) 1:1 to 2:1 1:1 1:1 to 3:1

pH (Extraction) < 1 2-4 < 1

Contact Time

(Extraction)
10 min 15 min 10 min

Stripping Agent Water or 0.1M HCl 1-2M HNO₃ or H₂SO₄
Thiourea solution or

NaOH

O/A Ratio (Stripping) 1:1 2:1 1:1

Logical Relationships and Mechanisms
The underlying principle of metal separation with ditridecylamine is based on the selective

formation and extraction of anionic metal complexes.

Caption: Anion exchange mechanism for metal extraction by ditridecylamine.

Conclusion
Ditridecylamine is a viable, though not extensively documented, extractant for the separation

of metals in hydrometallurgical processes. Its application is based on the well-understood

principles of amine-based solvent extraction. The provided protocols and workflows offer a

foundational guide for researchers to develop specific separation processes for cobalt, nickel,

rare earth elements, and precious metals. Further experimental work is necessary to determine

the optimal conditions and quantify the separation performance for specific metal-bearing

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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